Cas no 262433-38-5 (7-fluoro-3-phenyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 7-fluoro-3-phenyl-2,3-dihydro-1H-inden-1-one
• CAS No: 262433-38-5
• MF: C₁₅H₁₁FO
• MW: 226.245647668839
• CID: 4643352
• PubChem ID: 3717938
• Update Time: 2025-11-01

7-fluoro-3-phenyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 7-FLUORO-3-PHENYL-1-INDANONE
• 7-fluoro-3-phenyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one, 7-fluoro-2,3-dihydro-3-phenyl-

• Inchi： 1S/C15H11FO/c16-13-8-4-7-11-12(9-14(17)15(11)13)10-5-2-1-3-6-10/h1-8,12H,9H2
• InChI Key： TUQUCVQMVSSGPM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(CC2C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.079393132g/mol
• Monoisotopic Mass: 226.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 7-fluoro-3-phenyl-2,3-dihydro-1H-inden-1-one

7-fluoro-3-phenyl-2,3-dihydro-1H-inden-1-one: A Comprehensive Overview

7-fluoro-3-phenyl-2,3-dihydro-1H-inden-1-one, also known by its CAS registry number CAS No. 262433-38-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indenones, which are known for their unique structural features and diverse biological activities. The molecule consists of a bicyclic framework with a fluorine substituent at the 7-position and a phenyl group at the 3-position, contributing to its distinctive chemical properties.

The synthesis of 7-fluoro-3-phenyl-indenone involves a series of intricate organic reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, making it more accessible for research purposes. The fluorine atom at the 7-position plays a crucial role in modulating the electronic properties of the molecule, which in turn influences its reactivity and bioavailability.

One of the most intriguing aspects of CAS No. 262433-indenone is its potential application in drug discovery. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in conditions like arthritis and cardiovascular diseases.

In addition to its pharmacological applications, 7-fluoro-indenone has also been studied for its role in organic synthesis as a versatile building block. Its unique structure allows for further functionalization, enabling the creation of more complex molecules with enhanced biological activities. For instance, recent studies have demonstrated that incorporating additional substituents at specific positions can significantly improve the compound's solubility and bioavailability, which are critical factors in drug design.

The structural elucidation of CAS No. 262433-indenone has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods have provided valuable insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its interactions with biological targets. Furthermore, computational modeling approaches have been employed to predict the compound's binding affinity to various protein targets, aiding in the rational design of more potent derivatives.

The fluorine atom in 7-fluoro-indenone strong> not only enhances the molecule's electronic properties but also imparts lipophilicity, which is crucial for crossing biological membranes. This feature has made it an attractive candidate for targeting diseases where membrane permeability is a limiting factor. Recent studies have explored its potential as a modulator of ion channels and receptors, opening new avenues for its application in neurodegenerative disorders and cancer therapy.

In conclusion, CAS No. 262433 strong>-< strong>indenone strong>, or < strong>7-fluoro strong>-< strong>indenone strong>, represents a compelling area of research with vast potential in both academic and industrial settings. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in drug discovery and organic synthesis. As research continues to unfold, we can expect even more innovative applications for this remarkable compound.